Cas no 93667-92-6 (1H-Imidazole-1-butanamine,hydrochloride (1:2))

• Product Name: 1H-Imidazole-1-butanamine,hydrochloride (1:2)
• CAS No: 93667-92-6
• MF: C₇H₁₅Cl₂N₃
• MW: 212.120099306107
• CID: 801468
• PubChem ID: 12803326
• Update Time: 2025-04-19

1H-Imidazole-1-butanamine,hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-butanamine,hydrochloride (1:2)
• 4-(IMIDAZOLE-1-YL)-BUTYLAMINE DIHYDROCHLORIDE
• 4-IMIDAZOL-1-YL-BUTYLAMINE 2HCL
• SCHEMBL7276913
• 1H-imidazole-1-butanamine dihydrochloride
• 4-(1H-imidazol-l-yl)butanamine dihydrochloride
• 4-(imidazole-1-yl)butylamine dihydrochloride
• OSRVYZUNOKHKID-UHFFFAOYSA-N
• FT-0745679
• 4(1H-imidazol-1-yl)butanamine dihydrochloride
• 4-(1H-imidazol-1-yl)butanamine dihydrochloride
• 93667-92-6

• Inchi： 1S/C7H13N3.2ClH/c8-3-1-2-5-10-6-4-9-7-10;;/h4,6-7H,1-3,5,8H2;2*1H
• InChI Key： OSRVYZUNOKHKID-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C=NC=C1)CCCCN

Computed Properties

• Exact Mass: 211.06400
• Monoisotopic Mass: 211.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 84.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84000
• LogP: 2.92630

1H-Imidazole-1-butanamine,hydrochloride (1:2) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38